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Compound of Interest

Compound Name: 9-cis-Retinol

Cat. No.: B022316 Get Quote

Essential Safety and Handling Guide for 9-cis-
Retinol
This guide provides crucial safety and logistical information for the handling and disposal of 9-
cis-Retinol, tailored for researchers, scientists, and professionals in drug development.

Adherence to these procedures is vital for ensuring laboratory safety and minimizing exposure

risks.

Hazard Identification and Personal Protective
Equipment (PPE)
9-cis-Retinol is a hazardous substance that requires careful handling. The primary risks

include reproductive toxicity, and irritation to the eyes, skin, and respiratory system.[1][2][3] It is

also harmful if swallowed and may cause long-lasting adverse effects on aquatic life.[1]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b022316?utm_src=pdf-interest
https://www.benchchem.com/product/b022316?utm_src=pdf-body
https://www.benchchem.com/product/b022316?utm_src=pdf-body
https://www.benchchem.com/product/b022316?utm_src=pdf-body
https://cdn.caymanchem.com/cdn/msds/41345m.pdf
https://cdn.stemcell.com/media/files/msds/72382_72384-SDS_GHS.pdf
https://www.fishersci.ie/store/msds?partNumber=15474629&productDescription%3D5MG+9-cis-Retinoic+acid&countryCode=IE&language=en
https://cdn.caymanchem.com/cdn/msds/41345m.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b022316?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Classification Precautionary Statement

Reproductive Toxicity Category 1B
H360: May damage fertility or

the unborn child.[1][2][3]

Acute Oral Toxicity Category 4 H302: Harmful if swallowed.[1]

Eye Irritation Category 2A
H319: Causes serious eye

irritation.[1][2]

Skin Sensitization Category 1
H317: May cause an allergic

skin reaction.[1]

Skin Irritation Category 2 H315: Causes skin irritation.[2]

Respiratory Irritation STOT SE 3
H335: May cause respiratory

irritation.[2][3]

Chronic Aquatic Toxicity Category 4

H413: May cause long lasting

harmful effects to aquatic life.

[1]

Recommended Personal Protective Equipment (PPE):

To mitigate these risks, the following PPE is mandatory when handling 9-cis-Retinol:

Eye Protection: Chemical safety goggles or a face shield must be worn.[2][4]

Hand Protection: Nitrile or other chemically resistant gloves are required.[2][4] Always

inspect gloves for integrity before use and wash hands thoroughly after removal.[2]

Respiratory Protection: A NIOSH-approved respirator with a P3 filter is necessary when

handling the powder outside of a certified chemical fume hood to avoid inhalation of dust.[2]

Body Protection: A lab coat or a long-sleeved gown should be worn to prevent skin contact.

[2][4]
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This step-by-step protocol ensures the safe handling of 9-cis-Retinol from receipt to

experimental use.

Receiving and Storage:

Upon receipt, visually inspect the container for any damage or leaks.

Store 9-cis-Retinol in a tightly sealed, light-resistant container in a designated, well-

ventilated, and secure area.

Recommended storage is at -20°C or -80°C, as specified on the product insert.[5]

Preparation and Weighing (to be performed in a chemical fume hood):

Don all required PPE before entering the designated handling area.

Place all necessary equipment (spatula, weigh boat, solvent, etc.) inside the fume hood.

Carefully open the container.

Weigh the desired amount of 9-cis-Retinol powder using a tared weigh boat. Avoid

creating dust.

Dissolution:

9-cis-Retinol is soluble in organic solvents such as ethanol, DMSO, and

dimethylformamide (DMF).[6][7]

Add the desired solvent to the weighed powder in a suitable container (e.g., a glass vial).

If required, purge the solvent with an inert gas before use to prevent oxidation.[6][7]

Gently swirl the container to dissolve the compound completely.

Experimental Use:

Conduct all procedures involving 9-cis-Retinol within a chemical fume hood.

Avoid direct contact with the substance and its solutions.
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After use, decontaminate all surfaces and equipment that may have come into contact

with 9-cis-Retinol.

Disposal Plan
Proper disposal of 9-cis-Retinol and contaminated materials is critical to prevent

environmental contamination and accidental exposure.

Solid Waste:

Collect all solid waste, including empty containers, used weigh boats, and contaminated

gloves, in a designated, sealed, and clearly labeled hazardous waste container.

Liquid Waste:

Collect all solutions containing 9-cis-Retinol in a separate, sealed, and labeled hazardous

waste container.

Do not pour 9-cis-Retinol solutions down the drain.

Disposal Procedure:

All hazardous waste must be disposed of through the institution's environmental health

and safety office, following all local, state, and federal regulations.

Visual Workflow and Emergency Protocols
To further clarify the handling procedures and emergency responses, the following diagrams

have been created.
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Caption: Workflow for Safe Handling of 9-cis-Retinol.
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Immediate Response

Medical Attention
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Personal protective equipment for handling 9-cis-
Retinol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b022316#personal-protective-equipment-for-handling-
9-cis-retinol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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